Cas no 325978-09-4 (3,5-dimethoxy-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide)

3,5-dimethoxy-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide structure
325978-09-4 structure
Product Name:3,5-dimethoxy-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide
CAS No:325978-09-4
MF:C20H16N2O3S
MW:364.417643547058
CID:6589463
PubChem ID:1355876
Update Time:2025-09-18

3,5-dimethoxy-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethoxy-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide
    • (Z)-3,5-dimethoxy-N-(naphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide
    • BIM-0037673.P001
    • EU-0067523
    • 3,5-dimethoxy-N-[(2Z)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide
    • AKOS024573971
    • Oprea1_613760
    • N-benzo[g][1,3]benzothiazol-2-yl-3,5-dimethoxybenzamide
    • Oprea1_024699
    • F0013-0430
    • CBMicro_037462
    • IFLab1_000099
    • 325978-09-4
    • SR-01000394979
    • IDI1_008318
    • HMS1412E11
    • SR-01000394979-1
    • Inchi: 1S/C20H16N2O3S/c1-24-14-9-13(10-15(11-14)25-2)19(23)22-20-21-17-8-7-12-5-3-4-6-16(12)18(17)26-20/h3-11H,1-2H3,(H,21,22,23)
    • InChI Key: NEQWJUXIJUTFSR-UHFFFAOYSA-N
    • SMILES: C(/N=C1/NC2=CC=C3C(=C2S/1)C=CC=C3)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

  • Exact Mass: 364.08816355g/mol
  • Monoisotopic Mass: 364.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 88.7Ų

3,5-dimethoxy-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide Pricemore >>

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